2,4-difluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H18F2N2O2S2/c17-13-3-4-16(14(18)9-13)24(21,22)19-10-15(12-5-8-23-11-12)20-6-1-2-7-20/h3-5,8-9,11,15,19H,1-2,6-7,10H2
• InChI Key: FOEDQMASKGBSKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNS(=O)(=O)C2=C(C=C(C=C2)F)F)C3=CSC=C3
• Molecular Formula: C16H18F2N2O2S2
• Molecular Weight: 372.5 g/mol

Description

2,4-difluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide, also known as compound A, is a small molecule drug that has shown promising results in scientific research applications.

Scientific Research Applications

Organic Synthesis and Catalysis

Sulfonamide compounds have been synthesized and used as ligands in catalytic reactions, demonstrating their utility in organic synthesis. For instance, sulfonamide derivatives have been employed as pre-catalysts in the base-free transfer hydrogenation of ketones, highlighting their efficiency and stability under air without the need for dried and degassed substrates or basic additives (Ruff et al., 2016). Additionally, sulfonamide ligands have shown prospective applications in metal coordination, influencing molecular and supramolecular structures (Jacobs et al., 2013).

Pharmaceutical Research

In the pharmaceutical domain, sulfonamide derivatives have been synthesized and evaluated for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For example, novel celecoxib derivatives have been developed, exhibiting promising anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, compared to untreated controls or celecoxib (Küçükgüzel et al., 2013). This indicates the potential of sulfonamide derivatives to be developed into therapeutic agents.

Material Science

Sulfonamide compounds have also been investigated in material science, particularly in the development of novel fluorescent probes and photophysicochemical properties of materials. A study on the synthesis and characterization of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents has explored their suitability and efficiency for photocatalytic applications, demonstrating their potential in environmental and biological sciences (Öncül et al., 2021).

Environmental and Biological Sensing

Sulfonamide derivatives have been utilized in the development of selective fluorescent probes for the discrimination of thiophenols over aliphatic thiols, demonstrating high sensitivity and selectivity with applications in detecting thiophenols in water samples (Wang et al., 2012). This highlights their application prospect in environmental and biological sciences for sensing and detection purposes.